Cas no 57741-46-5 (4,7,10,13-Tetraoxahexadecanedinitrile)

• Product Name: 4,7,10,13-Tetraoxahexadecanedinitrile
• CAS No: 57741-46-5
• Molecular Formula: C₁₂H₂₀N₂O₄
• Molecular Weight: 256.2982
• MDL: MFCD00483880
• CID: 376218
• PubChem ID: 93786

4,7,10,13-Tetraoxahexadecanedinitrile Properties

Names and Identifiers

• 4,7,10,13-Tetraoxahexadecane-1,16-dinitrile
• 3-[2-[2-[2-(2-cyanoethoxy)ethoxy]ethoxy]ethoxy]propanenitrile
• 4,7,10,13-tetraoxahexadecanedinitrile
• 4,7,10,13-tetraoxa-hexadecanedinitrile
• Propanenitrile, 3,3'-(1,2-ethanediylbis(oxy-2,1-ethanediyloxy))bis-
• AK141835
• AX8281970
• ST24042659
• MFCD00483880
• NS00033778
• 57741-46-5
• C75703
• DS-7336
• A869599
• CS-0158478
• DTXSID60206440
• AKOS022173464
• SCHEMBL15412364
• EINECS 260-924-7
• KCHBZKXCYRHBDY-UHFFFAOYSA-N
• DB-316009
• DTXCID60128931
• 4,7,10,13-tetraoxahexadecane-1,16-dinitrile
• 4,7,10,13-Tetraoxahexadecanedinitrile

• MDL： MFCD00483880
• InChIKey： KCHBZKXCYRHBDY-UHFFFAOYSA-N
• Inchi： 1S/C12H20N2O4/c13-3-1-5-15-7-9-17-11-12-18-10-8-16-6-2-4-14/h1-2,5-12H2
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])C#N)C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C#N

Computed Properties

• Exact Mass: 256.1424
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 13
• Monoisotopic Mass: 256.142307
• Heavy Atom Count: 18
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 84.5

Experimental Properties

• PSA: 84.5
• Refractive Index: 1.452
• Boiling Point: 427.3°C at 760 mmHg
• Flash Point: 169.7°C
• Density: 1.073